Cas no 1564964-19-7 (6-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-5,7-dione)

• Product Name: 6-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-5,7-dione
• CAS No: 1564964-19-7
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 6294119
• PubChem ID: 136773900
• Update Time: 2025-11-01

6-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-5,7-dione
• 1564964-19-7
• EN300-1129603
• 6-ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-dione

• Inchi： 1S/C7H8N4O2/c1-2-4-5(12)10-7-8-3-9-11(7)6(4)13/h3-4H,2H2,1H3,(H,8,9,10,12)
• InChI Key： PDFGPFDXAVVNIO-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2=NC=NN12)=O)CC

Computed Properties

• Exact Mass: 180.06472551g/mol
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 6-ethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-5,7-dione

Introduction to 6-ethyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine-5,7-dione (CAS No. 1564964-19-7)

6-ethyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine-5,7-dione (CAS No. 1564964-19-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and pharmacological properties. The compound's structure features a triazolopyrimidine core with an ethyl substituent at the 6-position, which imparts specific chemical and biological characteristics.

The chemical structure of 6-ethyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine-5,7-dione can be represented as C₉H₉N₅O₂. The presence of the triazolopyrimidine scaffold and the ethyl group at the 6-position contribute to its stability and reactivity in various chemical environments. This compound has been synthesized using a variety of methods, including microwave-assisted synthesis and traditional multi-step reactions. The synthetic routes have been optimized to achieve high yields and purity levels, making it suitable for further biological evaluation.

In recent years, 6-ethyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine-5,7-dione has been studied for its potential as an antiviral agent. Research has shown that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral RNA-dependent RNA polymerase (RdRp), a key enzyme responsible for viral replication. This makes it a promising candidate for the development of new antiviral drugs.

Beyond its antiviral properties, 6-ethyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine-5,7-dione has also shown potential in cancer therapy. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. The ability to selectively target cancer cells while sparing normal cells is a critical factor in its potential as an anticancer agent. Preclinical studies have provided encouraging results, and further research is ongoing to explore its efficacy in animal models.

The pharmacokinetic properties of 6-ethyl-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine-5,7-dione have also been investigated. Initial studies indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for its potential use as an orally administered therapeutic agent. Additionally, the compound has shown low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

The structural flexibility of 6-ethyl-4H,5H,6H,7H-1,2,4triazolo[1，5-a]pyrimidine-5，7-dione allows for further chemical modifications to enhance its biological activity and pharmacological properties. Researchers are exploring various derivatives by introducing different functional groups at various positions on the triazolopyrimidine core. These modifications aim to improve solubility, metabolic stability, and target specificity.

In conclusion, 6-ethyl-4H，5H，6H，7H-1，2，4triazolo[1，5-a]pyrimidine-5，7-dione (CAS No. 1564964–19–7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as an antiviral and anticancer agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.